3-hydroxy-5-(3-methoxyphenyl)-1-(5-methylisoxazol-3-yl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 4-hydroxy-2-(3-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C20H16N2O5S/c1-11-9-15(21-27-11)22-17(12-5-3-6-13(10-12)26-2)16(19(24)20(22)25)18(23)14-7-4-8-28-14/h3-10,17,24H,1-2H3
• InChI Key: HNTGEFIVOJSMHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CS3)C4=CC(=CC=C4)OC
• Molecular Formula: C20H16N2O5S
• Molecular Weight: 396.4 g/mol

Description

3-hydroxy-5-(3-methoxyphenyl)-1-(5-methylisoxazol-3-yl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C20H16N2O5S and its molecular weight is 396.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Heterocycles: A study by Mahata et al. (2003) detailed the use of compounds with complex structures for the regiospecific synthesis of five and six-membered heterocycles, showcasing methodologies that could be applied to the synthesis of compounds similar to the one you're interested in (Mahata et al., 2003).
• Novel Routes for Synthesis: Research by Reinhoudt and Kouwenhoven (1974) explored innovative synthetic routes for complex heterocyclic compounds, indicating the potential for creative synthesis approaches that could be relevant (Reinhoudt & Kouwenhoven, 1974).

Spectroscopic Characterization and Structural Analysis

• Characterization and X-ray Structure Analysis: A study conducted by Al-Refai et al. (2016) on a structurally complex compound offered insights into detailed spectroscopic characterization and X-ray crystallography, which are crucial for understanding the molecular structure and properties of similar compounds (Al-Refai et al., 2016).

Applications in Developing New Materials and Biological Activities

• Synthesis of Polymers: Research by Pandule et al. (2014) on conducting polymers based on pyrrole and thiophene derivatives highlights the relevance of such compounds in material science, particularly in the development of conducting materials (Pandule et al., 2014).
• Antimicrobial Activities: A study by Wardkhan et al. (2008) investigated the antimicrobial activities of thiazoles and their derivatives, showcasing the biological relevance of heterocyclic compounds in pharmaceutical applications (Wardkhan et al., 2008).